Cas no 78471-88-2 (2-(3-Oxo-1,2-benzisothiazol-2(3H)-yl)Benzonitrile)

• Product Name: 2-(3-Oxo-1,2-benzisothiazol-2(3H)-yl)Benzonitrile
• CAS No: 78471-88-2
• MF: C₁₄H₈N₂OS
• MW: 252.291121482849
• CID: 2104321
• Update Time: 2023-08-03

2-(3-Oxo-1,2-benzisothiazol-2(3H)-yl)Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)Benzonitrile
• 2-(3-Oxo-1,2-benzisothiazol-2(3H)-yl)Benzonitrile

• Inchi： 1S/C14H8N2OS/c15-9-10-5-1-3-7-12(10)16-14(17)11-6-2-4-8-13(11)18-16/h1-8H
• InChI Key： XOSOJTDXPORCCO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(N1C1C=CC=CC=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 389
• Topological Polar Surface Area: 69.4